Propionic Acid Methyl Ester

• CAS No.: 554-12-1
• Product Name: Propionic Acid Methyl Ester
• Molecular Formula: C4H8O2; C2H5COOCH3; C4H8O2
• Molecular Weight: 88.11 g/mol
• IUPAC Name: methyl propanoate
• Standard InChI: InChI=1S/C4H8O2/c1-3-4(5)6-2/h3H2,1-2H3
• Standard InChIKey: RJUFJBKOKNCXHH-UHFFFAOYSA-N
• SMILES: CCC(=O)OC
• Canonical SMILES: CCC(=O)OC
• Boiling Point: 175.5 °F at 760 mm Hg (NTP, 1992); 79.8 °C; 80 °C
• Colorform: Colorless liq
• Density: 0.937 at 39 °F (NTP, 1992); d04 0.94; 0.915 @ 20 °C/4 °C; Relative density (water = 1): 0.92; 0.912-0.918
• Flash Point: 28 °F (NTP, 1992); 28 °F (-2 °C) (CLOSED CUP); -2 °C c.c.
• Melting Point: -125 °F (NTP, 1992); -87.5 °C; -87.5°C; -88 °C
• Physical Description: Methyl propionate appears as a clear colorless liquid. Flash point 28°F. Density about the same as water. Vapors heavier than air. May irritate skin, eyes, and mucous membranes. Used for flavoring and as a solvent.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; colourless to pale yellow liquid with a fruity, rum odou
• Description: Methyl propionate appears as a clear colorless liquid. Flash point 28°F. Density about the same as water. Vapors heavier than air. May irritate skin, eyes, and mucous membranes. Used for flavoring and as a solvent.; Methyl propionate, also known as fema 2742, belongs to the class of organic compounds known as methyl esters. These are organic compounds containing a carboxyl group that is esterified with a methyl group. They have the general structure RC(=O)OR', where R=H or organyl group and R'=methyl group. Methyl propionate exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Methyl propionate has been detected in multiple biofluids, such as feces and saliva. Within the cell, methyl propionate is primarily located in the cytoplasm. Methyl propionate has an apple, fresh, and fruity taste.; Methyl propionate is a carboxylic ester.
• Solubility: 50 to 100 mg/mL at 72° F (NTP, 1992); 0.71 M; 62.4 mg/mL at 25 °C; COMPLETELY MISCIBLE WITH PROPYLENE GLYCOL; Soluble in most organic solvents.; Soluble in acetone; miscible in ethanol, ethyl ether.; In water, 62,370 mg/l @ 25 °C; Solubility in water, g/100ml at 25 °C:; miscible with alcohol, ether, propylene glycol; soluble 1 ml in 16 ml wate
• Synonyms: Methyl Propanoate; Methyl Propionate; Methyl Propylate; NSC 9375
• Vapor Density: 3.03 (NTP, 1992) (Relative to Air); 3.03 (Air= 1); Relative vapor density (air = 1): 3
• Vapor Pressure: 40 mm Hg at 52 °F (NTP, 1992); 84.04 mmHg; 84.04 mm Hg @ 25 °C; Vapor pressure, kPa at 20 °C: 8.5
• PubChem Compound: 11124
• Last Modified: Nov 11 2021